Cas no 1805759-30-1 (4-(3-Bromo-2-oxopropyl)-2-fluoromandelic acid)

• Product Name: 4-(3-Bromo-2-oxopropyl)-2-fluoromandelic acid
• CAS No: 1805759-30-1
• MF: C₁₁H₁₀BrFO₄
• MW: 305.097106456757
• CID: 4940877
• Update Time: 2025-06-11

4-(3-Bromo-2-oxopropyl)-2-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromo-2-oxopropyl)-2-fluoromandelic acid

• Inchi： 1S/C11H10BrFO4/c12-5-7(14)3-6-1-2-8(9(13)4-6)10(15)11(16)17/h1-2,4,10,15H,3,5H2,(H,16,17)
• InChI Key： IVYLQDYNGMWRGU-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(C=1)F)C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6

Additional information on 4-(3-Bromo-2-oxopropyl)-2-fluoromandelic acid

4-(3-Bromo-2-Oxopropyl)-2-Fluoromandelic Acid: A Comprehensive Overview

The compound 4-(3-Bromo-2-Oxopropyl)-2-Fluoromandelic Acid, with the CAS number 1805759-30-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a testament to its intricate structure, with key functional groups such as the bromo group, oxo group, and fluorine atom playing pivotal roles in its chemical behavior.

Recent studies have highlighted the importance of mandelic acid derivatives in various therapeutic areas. Mandelic acid, a derivative of benzene with a hydroxyl and carboxylic acid group, serves as a versatile scaffold for the synthesis of bioactive compounds. The introduction of substituents like bromine and fluorine at specific positions can significantly alter the compound's physicochemical properties, making it more amenable to biological interactions. For instance, the presence of a bromine atom at position 3 of the oxopropyl group introduces electron-withdrawing effects, which can enhance the compound's stability and bioavailability.

The synthesis of 4-(3-Bromo-2-Oxopropyl)-2-Fluoromandelic Acid involves a series of carefully orchestrated reactions. Researchers have employed methodologies such as nucleophilic substitution, oxidation, and coupling reactions to achieve this complex structure. The use of modern catalytic systems has not only improved the yield but also ensured the purity of the final product. These advancements underscore the importance of green chemistry principles in contemporary organic synthesis.

In terms of applications, this compound has shown promise in several areas. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate enzyme activity has led to investigations into its role as a lead compound for drug discovery programs targeting specific therapeutic pathways.

The structural uniqueness of 4-(3-Bromo-2-Oxopropyl)-2-Fluoromandelic Acid also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has been explored for use in catalysis and sensor technologies. Furthermore, its chiral nature makes it an attractive candidate for asymmetric synthesis, where enantioselective reactions are crucial for producing optically pure compounds.

From an environmental perspective, understanding the fate and transport of this compound is essential for assessing its safety profile. Studies have shown that it undergoes biodegradation under specific conditions, which is a positive indicator for its eco-friendly disposal. However, further research is needed to fully characterize its environmental impact and ensure sustainable practices in its production and use.

In conclusion, 4-(3-Bromo-2-Oxopropyl)-2-Fluoromandelic Acid represents a fascinating intersection of chemistry and biology. Its versatile structure, combined with cutting-edge synthetic methods and promising biological activities, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its potential, this compound stands at the forefront of innovation in the chemical sciences.